N-(3,4-dimethoxyphenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C21H26N4O5 and its molecular weight is 414.462. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of related pyrazolo[4,3-b]pyridines and their derivatives have been extensively studied. These compounds have been prepared through reactions involving amino-pyrazoles and α-cyanochalcones. Structural analyses via NMR and X-ray diffraction studies have provided insights into their chemical properties and tautomeric preferences in solution and solid-state (Quiroga et al., 1999).
Anticancer and Antiallergic Activities
- Pyrazolo[4,3-b]pyridine derivatives have shown promising antiallergic and anticancer activities. For instance, specific derivatives have demonstrated significant potency against certain cancer cell lines and in antiallergic testing, indicating potential therapeutic applications (Nohara et al., 1985).
Antihypertensive Activity
- Novel oxadiazole heterocyclic compounds containing pyrano[2,3-b]pyridine-2-one moiety have been synthesized, with some expected to exhibit antihypertensive activity. This highlights the potential of pyrazolo[4,3-c]pyridine derivatives in developing new antihypertensive drugs (Kumar & Mashelker, 2007).
Anti-Inflammatory and Analgesic Agents
- Research has also explored the synthesis of novel benzodifuranyl and related compounds derived from pyrazolo[4,3-c]pyridine derivatives for their anti-inflammatory and analgesic properties. These studies suggest that such compounds could serve as the basis for developing new medications with improved efficacy and safety profiles (Abu‐Hashem et al., 2020).
Antioxidant and Anticancer Properties
- The antioxidant and anticancer activities of pyrazolo[4,3-c]pyridine derivatives have been evaluated, with some compounds showing considerable potential. This indicates the relevance of such structures in the design of new agents with desired biological activities (Mahmoud et al., 2017).
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(3-methoxypropyl)-3-oxo-2H-pyrazolo[4,3-c]pyridine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O5/c1-28-10-4-9-25-12-15(19-16(13-25)21(27)24-23-19)20(26)22-8-7-14-5-6-17(29-2)18(11-14)30-3/h5-6,11-13H,4,7-10H2,1-3H3,(H,22,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLHEYVCCOGQED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCN1C=C2C(=NNC2=O)C(=C1)C(=O)NCCC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.